Cas no 55734-86-6 (Pyrazolo[1,5-a]quinoline-3-carboxylic acid, methyl ester)

Pyrazolo[1,5-a]quinoline-3-carboxylic acid, methyl ester structure
55734-86-6 structure
Product Name:Pyrazolo[1,5-a]quinoline-3-carboxylic acid, methyl ester
CAS No:55734-86-6
MF:C13H10N2O2
MW:226.230702877045
CID:1595148
PubChem ID:392523
Update Time:2025-04-21

Pyrazolo[1,5-a]quinoline-3-carboxylic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]quinoline-3-carboxylic acid, methyl ester
    • methyl pyrazolo[1,5-a]quinoline-3-carboxylate
    • NSC-693039
    • CHEMBL1992720
    • NCI60_033318
    • NSC693039
    • DTXSID30327838
    • 55734-86-6
    • Inchi: 1S/C13H10N2O2/c1-17-13(16)10-8-14-15-11-5-3-2-4-9(11)6-7-12(10)15/h2-8H,1H3
    • InChI Key: PBZMMNVEJQEPNQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN2C3C=CC=CC=3C=CC2=1)=O

Computed Properties

  • Exact Mass: 226.0743
  • Monoisotopic Mass: 226.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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